Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C8H4ClNO2 B1359871 N-Chlorophthalimide CAS No. 3481-09-2

N-Chlorophthalimide

Cat. No. B1359871
CAS RN: 3481-09-2
M. Wt: 181.57 g/mol
InChI Key: WDRFYIPWHMGQPN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US04175082

Procedure details

To 150 ml. of dry methylene chloride were added 7.35 g. (0.05 mole) of phthalimide followed by 17.5 ml. (5 equiv.) of propylene oxide and 0.065 g. (0.5 mmoles) of diisopropylethylamine. The mixture was cooled to 0° C. and saturated with chlorine. The mixture was stirred for about 24 hours to provide approximately 50% conversion to N-chlorophthalimide.
Name
phthalimide
Quantity
0.05 mol
Type
reactant
Reaction Step One
Name
propylene oxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
diisopropylethylamine
Quantity
0.5 mmol
Type
reactant
Reaction Step Three
Name
chlorine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
methylene chloride
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
N-chlorophthalimide

Identifiers

REACTION_CXSMILES
[C:1]1(=[O:11])[NH:5][C:4](=[O:6])[C:3]2=[CH:7][CH:8]=[CH:9][CH:10]=[C:2]12.C1OC1C.C(N(C(C)C)CC)(C)C.[Cl:25]Cl>C(Cl)Cl>[Cl:25][N:5]1[C:1](=[O:11])[C:2]2=[CH:10][CH:9]=[CH:8][CH:7]=[C:3]2[C:4]1=[O:6]

Inputs

Step One
Name
phthalimide
Quantity
0.05 mol
Type
reactant
Smiles
C1(C=2C(C(N1)=O)=CC=CC2)=O
Step Two
Name
propylene oxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1C(C)O1
Step Three
Name
diisopropylethylamine
Quantity
0.5 mmol
Type
reactant
Smiles
C(C)(C)N(CC)C(C)C
Step Four
Name
chlorine
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClCl
Step Five
Name
methylene chloride
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(Cl)Cl

Conditions

Stirring
Type
CUSTOM
Details
The mixture was stirred for about 24 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Details
Reaction Time
 24 h
Name
N-chlorophthalimide
Type
product
Smiles
ClN1C(C=2C(C1=O)=CC=CC2)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.